Cas no 2171922-49-7 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-2,2-dimethylpropanoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-2,2-dimethylpropanoic acid
• CAS No: 2171922-49-7
• MF: C₂₃H₂₄F₂N₂O₅
• MW: 446.443873405457
• CID: 5944812
• PubChem ID: 165816264
• Update Time: 2025-05-24

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-2,2-dimethylpropanoic acid
• EN300-1503873
• 2171922-49-7
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoropropanamido]-2,2-dimethylpropanoic acid

• Inchi： 1S/C23H24F2N2O5/c1-22(2,20(29)30)12-26-19(28)23(24,25)13-27-21(31)32-11-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,18H,11-13H2,1-2H3,(H,26,28)(H,27,31)(H,29,30)
• InChI Key： HYUYBGXWRCZVDZ-UHFFFAOYSA-N
• SMILES： FC(CNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(C(NCC(C(=O)O)(C)C)=O)F

Computed Properties

• Exact Mass: 446.16532819g/mol
• Monoisotopic Mass: 446.16532819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-2,2-dimethylpropanoic acid

3-{(9H-Fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-2,2-dimethylpropanoic Acid (CAS No: 2171922-49-7)

The compound 3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-2,2-dimethylpropanoic acid (CAS No: 2171922-49-7) is a highly specialized organic molecule with significant applications in the field of chemical synthesis and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a difluoro substituent, and a dimethylpropanoic acid moiety. The combination of these functional groups makes it a versatile building block in organic synthesis.

The Fmoc group is a well-known protecting group in peptide chemistry, widely used for the protection of amino groups during solid-phase peptide synthesis (SPPS). The presence of the Fmoc group in this compound suggests its potential use as an intermediate in peptide synthesis or as a precursor for more complex molecules. The difluoropropanamido group adds electronic complexity to the molecule, potentially enhancing its reactivity or stability under specific reaction conditions.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and materials science due to their unique physical and chemical properties. The fluorine atoms in this compound contribute to its lipophilicity and metabolic stability, making it an attractive candidate for pharmaceutical applications. Additionally, the dimethylpropanoic acid moiety provides a rigid structure that can influence the molecule's solubility and bioavailability.

The synthesis of this compound involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Researchers have employed various strategies, including nucleophilic substitutions and coupling reactions, to construct this molecule efficiently. The use of modern catalytic systems and green chemistry principles has further enhanced the sustainability of its production processes.

In terms of applications, this compound has shown promise in the development of advanced materials such as fluoropolymers and high-performance coatings. Its unique combination of functional groups allows for tailored properties such as thermal stability, mechanical strength, and resistance to environmental factors. Furthermore, its role as an intermediate in pharmaceutical synthesis has been explored in recent clinical studies targeting various therapeutic areas.

The latest research on this compound has focused on optimizing its properties for specific applications. For instance, modifications to the Fmoc group have been investigated to improve its compatibility with different synthetic pathways. Additionally, computational modeling techniques have been employed to predict the molecule's behavior under various conditions, aiding in the design of more efficient synthetic routes.

In conclusion, 3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-2,2-dimethylpropanoic acid (CAS No: 2171922-49-7) is a versatile compound with wide-ranging applications in organic synthesis and materials science. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop novel compounds with tailored properties.